Cas no 1207005-88-6 (N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylcyclopropanecarboxamide)

• Product Name: N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylcyclopropanecarboxamide
• CAS No: 1207005-88-6
• MF: C₂₁H₁₇N₅O₃
• MW: 387.391383886337
• CID: 5830411
• PubChem ID: 135955453
• Update Time: 2025-10-31

N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylcyclopropanecarboxamide
• VU0641017-1
• N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)cyclopropanecarboxamide
• 1207005-88-6
• N-[5-(furan-2-yl)-2-(6-oxo-4-phenyl-1H-pyrimidin-2-yl)pyrazol-3-yl]cyclopropanecarboxamide
• F5297-0970
• N-[3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]cyclopropanecarboxamide
• AKOS024505507

• Inchi： 1S/C21H17N5O3/c27-19-12-15(13-5-2-1-3-6-13)22-21(24-19)26-18(23-20(28)14-8-9-14)11-16(25-26)17-7-4-10-29-17/h1-7,10-12,14H,8-9H2,(H,23,28)(H,22,24,27)
• InChI Key： VEWRRGKTQNPYIM-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1=CC(C2=CC=CO2)=NN1C1=NC(C2C=CC=CC=2)=CC(N1)=O

Computed Properties

• Exact Mass: 387.13313942g/mol
• Monoisotopic Mass: 387.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylcyclopropanecarboxamide

Introduction to N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylcyclopropanecarboxamide (CAS No 1207005-88-6)

N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylcyclopropanecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1207005-88-6, represents a unique molecular architecture that combines several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound features a cyclopropane ring fused with a pyrazole core, which is further substituted with a furan moiety and a pyrimidine derivative. The presence of these heterocyclic rings suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for therapeutic efficacy. The cyclopropane ring, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable component in drug design.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse biological activities. The combination of furan, pyrazole, and pyrimidine moieties in N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylcyclopropanecarboxamide creates a complex pharmacophore that may exhibit multiple biological effects. This complexity makes the compound an attractive scaffold for structure-based drug design and virtual screening.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. For instance, the pyrimidine derivative present in the molecule has been shown to exhibit antiviral and anticancer properties. Additionally, the furan moiety is known to interact with biological systems in ways that could be beneficial for therapeutic purposes. These characteristics make N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yll)-1H-pyrazol -5 -ylcyclopropanecarboxamide a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropane ring is particularly challenging due to its strained three-membered structure. However, advances in synthetic methodologies have made it possible to construct such motifs with increasing efficiency. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have played a crucial role in facilitating the synthesis of complex heterocyclic compounds like this one.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like N -3-(furan -2 -yl) -1-(6 -oxo -4 -phenyl -1 , 6 -dihydropyrimidin -2 - yl) -1 H-p yrazol -5 - ylcyclopropanecarboxamide exemplify how combining different pharmacophoric elements can lead to novel bioactivities. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly assess the potential of such compounds against various biological targets.

The use of computational methods has revolutionized the way drug candidates are identified and optimized. Molecular modeling and quantum mechanical calculations can provide insights into the interactions between the compound and its biological targets. These insights are invaluable for guiding medicinal chemistry efforts and improving the likelihood of success in drug development.

In conclusion, N -3-(furan -2 -yl) -1-(6 -oxo -4 -phenyl -1 , 6 -dihydropyrimidin -2 yl) 1 H-p yrazol 5 ylcyclopropanecarboxamide represents a significant advancement in pharmaceutical chemistry. Its unique molecular architecture and potential biological activities make it an exciting prospect for further research. As our understanding of complex organic molecules continues to grow, compounds like this one will play an increasingly important role in the development of new therapies.